Cas no 71122-43-5 (DL-Glyceraldehyde-2-13C)

• Product Name: DL-Glyceraldehyde-2-13C
• CAS No: 71122-43-5
• MF: C₃H₆O₃
• MW: 91.0705962181091
• CID: 562693
• PubChem ID: 90475433
• Update Time: 2025-06-14

DL-Glyceraldehyde-2-13C Chemical and Physical Properties

Names and Identifiers

• Propanal-2-13C,2,3-dihydroxy- (9CI)
• DL-Glyceraldehyde-2-13C
• DL-[2-13C]GLYCERALDEHYDE
• [2-13C]-DL-Glyceraldehyde
• Propanal-2-13C,2,3-dihydroxy-, (?à)-
• HY-128748S1
• CS-0459974
• 2,3-dihydroxy(213C)propanal
• 71122-43-5
• 2-13c Glyceraldehyde

• Inchi： 1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2/i3+1
• InChI Key： MNQZXJOMYWMBOU-LBPDFUHNSA-N
• SMILES： O[13CH](C=O)CO

Computed Properties

• Exact Mass: 91.035
• Monoisotopic Mass: 91.035
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 43.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -1.6

Experimental Properties

• PSA: 57.53000
• LogP: -1.46150

Additional information on DL-Glyceraldehyde-2-13C

DL-Glyceraldehyde-2-¹³C (CAS No. 71122-43-5): A Key Isotopically Labeled Compound in Metabolic Research

DL-Glyceraldehyde-2-¹³C (CAS No. 71122-43-5) is a stable isotope-labeled derivative of glyceraldehyde, a fundamental monosaccharide in biochemistry. This compound is widely utilized in metabolic pathway analysis, NMR spectroscopy, and isotopic tracing studies, making it indispensable for researchers studying carbohydrate metabolism, enzymatic mechanisms, and cellular energy production. The incorporation of carbon-13 (¹³C) at the C-2 position enables precise tracking of molecular transformations, offering unparalleled insights into biological systems.

The growing demand for isotopically labeled compounds like DL-Glyceraldehyde-2-¹³C reflects broader trends in precision medicine and systems biology. Researchers frequently search for terms such as "¹³C-labeled sugars in metabolism" or "applications of DL-Glyceraldehyde in NMR", highlighting the compound's relevance in cutting-edge science. Its role in glycolysis and pentose phosphate pathway studies further underscores its importance in understanding diseases like diabetes and cancer.

From a technical perspective, DL-Glyceraldehyde-2-¹³C exhibits unique properties due to its chiral center and isotopic label. The D- and L-forms of glyceraldehyde allow investigations into stereospecific enzymatic reactions, while the ¹³C label enhances detection sensitivity in mass spectrometry and NMR. This dual functionality makes it a versatile tool for biomolecular research and drug development.

In the context of sustainable science, the synthesis of DL-Glyceraldehyde-2-¹³C aligns with efforts to minimize waste in isotopic labeling. Researchers are increasingly interested in "eco-friendly ¹³C labeling methods", driving innovation in production techniques. The compound's stability and water solubility also make it ideal for in vivo studies, addressing queries like "how to trace metabolic fluxes using ¹³C".

Beyond academia, DL-Glyceraldehyde-2-¹³C has applications in industrial biotechnology, particularly in optimizing microbial fermentation for biofuel production. Searches for "isotopic labeling in bioengineering" or "glyceraldehyde role in synthetic biology" demonstrate its cross-disciplinary appeal. Its use in enzyme kinetics studies further bridges gaps between biochemistry and bioprocessing.

Quality control of DL-Glyceraldehyde-2-¹³C is critical, with purity (>98%) and isotopic enrichment (>99% ¹³C) being key specifications. Analytical techniques like HPLC and LC-MS are commonly employed to verify these parameters, addressing concerns such as "how to validate ¹³C-labeled compounds". Proper storage conditions (e.g., -20°C under inert atmosphere) ensure long-term stability, a frequent topic in research forums.

In summary, DL-Glyceraldehyde-2-¹³C (CAS No. 71122-43-5) is a cornerstone in isotope-assisted research, answering pressing questions in metabolomics, structural biology, and biotechnology. Its integration with modern analytical platforms and alignment with open science initiatives ensure its continued prominence in life sciences.